Physicochemical Properties and Synthetic Utility of Benzyl (8-oxobicyclo[3.2.1]octan-3-yl)carbamate: A Conformationally Restricted Scaffold for Drug Discovery
Physicochemical Properties and Synthetic Utility of Benzyl (8-oxobicyclo[3.2.1]octan-3-yl)carbamate: A Conformationally Restricted Scaffold for Drug Discovery
Executive Summary
In modern medicinal chemistry, the transition from flat, sp²-rich molecules to complex, sp³-rich 3D architectures is a proven strategy for improving clinical success rates. Benzyl (8-oxobicyclo[3.2.1]octan-3-yl)carbamate (CAS: 1858207-00-7) represents a highly specialized, conformationally restricted bifunctional scaffold[1]. By locking the molecular conformation into a rigid bridged bicyclic framework, this building block minimizes the entropic penalty upon target binding, thereby enhancing affinity and metabolic stability.
This technical guide explores the physicochemical profile, orthogonal reactivity, and field-proven experimental workflows for utilizing this scaffold in the development of novel therapeutics, such as GPCR ligands and protease inhibitors[2].
Structural Logic & Physicochemical Profiling
The architectural brilliance of Benzyl (8-oxobicyclo[3.2.1]octan-3-yl)carbamate lies in its dual functionality:
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The C8-Ketone: A highly reactive electrophilic center primed for reductive amination, Grignard additions, or olefination.
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The C3-Carbamate (Cbz-protected amine): A robust, orthogonally protected nucleophilic handle that remains inert during C8 functionalization but can be cleanly liberated via hydrogenolysis[3].
To predict its behavior in biological systems and synthetic workflows, we must analyze its physicochemical properties. The data below demonstrates that this scaffold leaves ample molecular "real estate" for further elaboration without violating Lipinski’s Rule of Five[4].
Table 1: Core Physicochemical Properties
| Property | Value | Clinical / Synthetic Relevance |
| Molecular Formula | C₁₆H₁₉NO₃ | Standard starting point for lead generation. |
| Molecular Weight | 273.33 g/mol | Optimal for fragment-based or lead-oriented synthesis; permits the addition of ~200 Da of pharmacophores. |
| Topological Polar Surface Area (TPSA) | 55.4 Ų | Ideal for blood-brain barrier (BBB) penetration (typically <90 Ų required for CNS-active drugs)[5]. |
| LogP (Predicted) | ~2.5 | Excellent lipophilicity balance, ensuring good aqueous solubility while maintaining membrane permeability. |
| Hydrogen Bond Donors | 1 (N-H) | Low HBD count favors oral bioavailability. |
| Hydrogen Bond Acceptors | 3 (O, O, O) | Provides sufficient interaction points for target engagement without causing excessive desolvation penalties. |
| Rotatable Bonds | 5 | The rigid bicyclic core restricts rotation, meaning the only flexible regions are localized to the Cbz protecting group. |
Applications in Medicinal Chemistry
Bicyclic systems like the bicyclo[3.2.1]octane core are heavily utilized to mimic tropane alkaloids or to serve as rigidified piperidine bioisosteres. Related bicyclic carbamates have been successfully deployed as highly potent, nanomolar inhibitors of papain-like cathepsin proteases[2]. Furthermore, functionalized 1-aza-bicyclo[3.2.1]octan-3-amines serve as high-affinity α7 nicotinic receptor agonists, which are actively investigated for the treatment of cognitive impairments in schizophrenia and Alzheimer's disease[5].
The workflow below illustrates how the orthogonal reactivity of Benzyl (8-oxobicyclo[3.2.1]octan-3-yl)carbamate is leveraged to generate diverse drug candidate libraries.
Figure 1: Workflow for orthogonal derivatization of the bicyclo[3.2.1]octane scaffold.
Experimental Protocols & Mechanistic Causality
As a self-validating system, a robust synthetic protocol must include built-in diagnostic feedback. The following methodologies detail the orthogonal functionalization of this scaffold.
Protocol 1: Reductive Amination at the C8-Ketone
Objective: Convert the C8 ketone to a substituted amine while preserving the C3 Cbz group.
Causality & Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃) is explicitly chosen over stronger hydrides like LiAlH₄ or NaBH₄. NaBH(OAc)₃ is mildly electron-deficient and selectively reduces the protonated iminium ion intermediate without reducing the unreacted C8 ketone or cleaving the C3 carbamate. This ensures perfect chemoselectivity.
Step-by-Step Methodology:
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Imine Formation: Dissolve Benzyl (8-oxobicyclo[3.2.1]octan-3-yl)carbamate (1.0 eq) and the desired primary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE).
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Acid Catalysis: Add glacial acetic acid (1.5 eq) to catalyze the formation of the iminium ion. Stir at room temperature for 2 hours.
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Reduction: Cool the mixture to 0 °C and add NaBH(OAc)₃ (1.5 eq) portion-wise.
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Self-Validation (Monitoring): The reaction progress is monitored via TLC (Hexanes/EtOAc). The starting material is UV-active (due to the benzyl group). The successful formation of the product will show a new UV-active spot with a lower Rf value (due to the increased polarity of the new amine).
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Quenching: Quench with saturated aqueous NaHCO₃, extract with dichloromethane, dry over Na₂SO₄, and concentrate in vacuo.
Figure 2: Mechanistic pathway of C8-ketone reductive amination using NaBH(OAc)3.
Protocol 2: Cbz Deprotection via Catalytic Hydrogenolysis
Objective: Remove the benzyl carbamate to liberate the primary amine at C3 for subsequent amidation or alkylation[3].
Causality & Reagent Selection: Catalytic hydrogenolysis (Pd/C, H₂) is utilized instead of strong acidic cleavage (e.g., HBr/AcOH) to prevent any potential skeletal rearrangement or epimerization of the highly strained bicyclic core.
Step-by-Step Methodology:
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Preparation: Dissolve the Cbz-protected intermediate in MS-grade Methanol.
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Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w) under an inert argon atmosphere to prevent ignition.
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Hydrogenation: Purge the reaction vessel with H₂ gas and maintain under a hydrogen balloon (1 atm) at room temperature for 4-6 hours.
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Self-Validation (Monitoring): The reaction is self-validating through two mechanisms:
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Physical: The cessation of CO₂ gas evolution indicates reaction completion.
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Analytical: On TLC, the product will transition from UV-active (benzyl group present) to UV-inactive (free amine). Staining the TLC plate with Ninhydrin will yield a deep purple/blue spot, definitively confirming the liberation of the primary amine.
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Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate the filtrate to yield the crude free amine, ready for the next synthetic step.
References
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Epple, R., et al. (2007). Bicyclic carbamates as inhibitors of papain-like cathepsin proteases. Bioorganic & Medicinal Chemistry Letters, 17(5), 1254-1259. Retrieved from[Link]
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The Open Medicinal Chemistry Journal. α7 Nicotinic Receptor Agonists: Potential Therapeutic Drugs for Treatment of Cognitive Impairments in Schizophrenia and Alzheimer's Disease. Retrieved from [Link]
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National Institutes of Health (PMC). Structure-Based Design and Development of Chemical Probes Targeting Putative MOR-CCR5 Heterodimers. Retrieved from[Link]
Sources
- 1. 1858207-00-7|BENZYL (8-OXOBICYCLO[3.2.1]OCTAN-3-YL)CARBAMATE|BLD Pharm [bldpharm.com]
- 2. Bicyclic carbamates as inhibitors of papain-like cathepsin proteases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Structure-Based Design and Development of Chemical Probes Targeting Putative MOR-CCR5 Heterodimers to Inhibit Opioid Exacerbated HIV-1 Infectivity - PMC [pmc.ncbi.nlm.nih.gov]
- 4. CAS No. 1858207-00-7 Specifications | Ambeed [ambeed.com]
- 5. α7 Nicotinic Receptor Agonists: Potential Therapeutic Drugs for Treatment of Cognitive Impairments in Schizophrenia and Alzheimer’s Disease [openmedicinalchemistryjournal.com]
